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Compound of Interest

Compound Name: TP0628103 TFA

Cat. No.: B15615783 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling TP0628103 Trifluoroacetic Acid (TFA).

The following procedures and recommendations are designed to ensure the safe handling,

storage, and disposal of this chemical, minimizing risks and establishing a secure laboratory

environment.

Physical and Chemical Properties
Trifluoroacetic acid is a strong acid with corrosive properties. It is a combustible liquid, and its

vapors are heavier than air, which can lead to the formation of explosive mixtures with air. It is

also hygroscopic, meaning it readily absorbs moisture from the air.

Property Value

Synonyms TFA, Trifluoroethanoic acid, Perfluoroacetic acid

Appearance Colorless liquid

Odor Pungent

Boiling Point 72.4 °C (162.3 °F)[1]

Melting Point -15.4 °C (4.3 °F)[1]

Hazards

Corrosive, Harmful if inhaled, Causes severe

skin burns and eye damage, Harmful to aquatic

life[2][3][4]
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Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn when

handling TP0628103 TFA.

Equipment Specifications

Eye and Face Protection
Safety goggles with side protection and a face

shield are required.[5]

Hand Protection

Chemical-resistant gloves (tested according to

EN 374) are mandatory. Double gloving is

recommended.[5][6]

Skin and Body Protection
Wear suitable protective clothing to prevent skin

contact.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1][3][4] If ventilation is

inadequate, wear a self-contained breathing

apparatus.[5][7]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

Always work under a chemical fume hood.[1][3][4]

Avoid breathing vapors or spray.[3][5][7]

Prevent contact with skin, eyes, and clothing.[3][5]

When diluting, always add acid to water, never the other way around.[6]

Wash hands thoroughly after handling.[5][7]

Do not handle personal items like phones while working with TFA.[6]
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Storage:

Store in a dry, cool, and well-ventilated place.[2][4]

Keep containers tightly closed.[2][3][5][7]

Store in a corrosives area, away from incompatible materials such as strong oxidizing

agents, reducing agents, bases, and metals.[2][3][4]

Do not store in metal containers.[3][4]

Spill and Disposal Procedures
In the event of a spill, and for routine disposal, follow these guidelines to mitigate

environmental contamination and ensure safety.

Spill Cleanup:

For small spills within a fume hood, absorb the spill with an inert, non-combustible material

like sand, diatomaceous earth, or a universal binding agent.[5][7]

For larger spills or spills outside of a fume hood, evacuate the area and alert others.[6]

Do not attempt to clean up large spills without proper training and equipment.[6]

Contact your institution's chemical hygiene or hazardous material manager for assistance.[6]

Prevent spilled material from entering drains or waterways.[3][5][7]

Disposal:

Dispose of TP0628103 TFA and any contaminated materials as hazardous waste.[2][3][6]

Do not dispose of TFA down the drain.[1][3]

Ensure that waste containers are properly labeled and stored in a designated hazardous

waste area.

Follow all local, regional, and national regulations for hazardous waste disposal.[1][3]
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Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

[2][7] Rinse the affected skin with plenty of water

for at least 15 minutes.[2][3] Use a safety

shower if necessary.[6] Seek immediate medical

attention.[2][3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

[3][5] Remove contact lenses if present and

easy to do.[2][3] Seek immediate medical

attention from an ophthalmologist.[1][5]

Ingestion

Rinse mouth with water.[2][3][5] Do NOT induce

vomiting.[2][3][6] Seek immediate medical

attention.[2][3][5]

Visual Workflow for Safe Handling
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Caption: General workflow for safely handling TP0628103 TFA.
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Emergency Response Protocol
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Caption: Step-by-step emergency procedures for exposure to TP0628103 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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